N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-[4-[(6-ethoxy-1,3-benzothiazol-2-yl)carbamoyl]phenoxy]benzamide
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Overview
Description
N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-[4-[(6-ethoxy-1,3-benzothiazol-2-yl)carbamoyl]phenoxy]benzamide is a useful research compound. Its molecular formula is C32H26N4O5S2 and its molecular weight is 610.7. The purity is usually 95%.
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Scientific Research Applications
Photophysical Characteristics
Research into benzothiazole derivatives has unveiled their promising photophysical properties. For instance, studies on novel fluorescent derivatives inspired by excited state intra-molecular proton transfer (ESIPT) phenomena have highlighted the significant effects of solvent polarity on absorption-emission properties, showcasing dual emission characteristics and high thermal stability up to 200°C (Padalkar et al., 2011). This suggests potential applications in the development of advanced materials for optical and electronic devices.
Antimicrobial Activity
Another area of active exploration is the synthesis of benzothiazole derivatives for antimicrobial applications. Specific derivatives have been synthesized and shown to exhibit in vitro antibacterial activities against strains such as Escherichia coli and Staphylococcus aureus, as well as antifungal activity against Candida albicans and Aspergillus niger (Padalkar et al., 2016). These findings highlight the potential of such compounds in developing new antimicrobial agents.
Corrosion Inhibition
Benzothiazole derivatives have also been studied for their corrosion inhibition properties. Experimental and theoretical studies indicate that certain benzothiazole derivatives can significantly inhibit the corrosion of carbon steel in acidic environments. These derivatives are proposed to offer physical and chemical adsorption onto the steel surface, providing a promising avenue for developing effective corrosion inhibitors (Hu et al., 2016).
Mechanism of Action
Target of Action
Similar compounds with thiazole and sulfonamide groups have shown antibacterial activity , suggesting that the compound might target bacterial cells.
Mode of Action
It’s suggested that similar compounds exhibit antibacterial activity by interacting with bacterial cells . The compound may interact with its targets, leading to changes that inhibit the growth or survival of the bacteria.
Biochemical Pathways
Based on the antibacterial activity of similar compounds , it can be inferred that the compound might interfere with essential biochemical pathways in bacteria, leading to their death or inhibition of growth.
Result of Action
Similar compounds have shown antibacterial activity , suggesting that the compound might lead to the death or inhibition of growth of bacteria at the molecular and cellular levels.
properties
IUPAC Name |
N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-[4-[(6-ethoxy-1,3-benzothiazol-2-yl)carbamoyl]phenoxy]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H26N4O5S2/c1-3-39-23-13-15-25-27(17-23)42-31(33-25)35-29(37)19-5-9-21(10-6-19)41-22-11-7-20(8-12-22)30(38)36-32-34-26-16-14-24(40-4-2)18-28(26)43-32/h5-18H,3-4H2,1-2H3,(H,33,35,37)(H,34,36,38) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJECJTMDPNKJSR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)OC4=CC=C(C=C4)C(=O)NC5=NC6=C(S5)C=C(C=C6)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H26N4O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
610.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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